![molecular formula C18H27N3O3 B5301798 N-ethyl-N-(2-hydroxyethyl)-2-[3-oxo-1-(2-phenylethyl)-2-piperazinyl]acetamide](/img/structure/B5301798.png)
N-ethyl-N-(2-hydroxyethyl)-2-[3-oxo-1-(2-phenylethyl)-2-piperazinyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-N-(2-hydroxyethyl)-2-[3-oxo-1-(2-phenylethyl)-2-piperazinyl]acetamide, also known as N-ethylhexedrone or NEH, is a synthetic cathinone that has gained prominence in the research community due to its potential applications in the fields of pharmacology and neuroscience. NEH belongs to the class of psychoactive substances known as designer drugs, which are synthesized to mimic the effects of illicit drugs while avoiding legal restrictions.
Mechanism of Action
NEH acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to an increase in their levels in the brain. This results in a stimulant effect, similar to that of amphetamines. NEH also acts as a monoamine oxidase inhibitor, which further increases the levels of these neurotransmitters.
Biochemical and physiological effects:
NEH has been shown to increase locomotor activity and induce hyperthermia in animal models. It also increases heart rate and blood pressure, which can lead to cardiovascular complications. NEH has been shown to have addictive properties and can lead to the development of tolerance and withdrawal symptoms.
Advantages and Limitations for Lab Experiments
NEH has several advantages as a research tool. It is easy to synthesize and its effects on the central nervous system can be easily measured using behavioral assays and neurochemical techniques. However, NEH also has several limitations, including its potential for abuse and its lack of specificity for dopamine, norepinephrine, and serotonin transporters.
Future Directions
There are several future directions for research on NEH. One area of interest is its potential as a treatment for depression and other psychiatric disorders. Researchers are also investigating the potential use of NEH as a tool for studying the role of dopamine, norepinephrine, and serotonin in the brain. Additionally, there is interest in developing more specific and selective reuptake inhibitors that target these neurotransmitter systems.
Synthesis Methods
The synthesis of NEH involves the reaction of 2-(ethylamino)-1-phenylethanone with 2-bromo-N-(2-hydroxyethyl)piperazine in the presence of a base, followed by reduction with sodium borohydride. The resulting product is purified using column chromatography to obtain NEH in its pure form.
Scientific Research Applications
NEH has been the subject of several scientific studies due to its potential therapeutic applications. Researchers have investigated its effects on the central nervous system, including its interactions with neurotransmitters such as dopamine, serotonin, and norepinephrine. NEH has also been studied for its potential use as a treatment for depression, anxiety, and other psychiatric disorders.
properties
IUPAC Name |
N-ethyl-N-(2-hydroxyethyl)-2-[3-oxo-1-(2-phenylethyl)piperazin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O3/c1-2-20(12-13-22)17(23)14-16-18(24)19-9-11-21(16)10-8-15-6-4-3-5-7-15/h3-7,16,22H,2,8-14H2,1H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIUAJANBTXAPNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCO)C(=O)CC1C(=O)NCCN1CCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.